molecular formula C23H25NO4 B253665 2-(2,6-dimethylphenoxy)-N-(2-furylmethyl)-N-(4-methoxybenzyl)acetamide

2-(2,6-dimethylphenoxy)-N-(2-furylmethyl)-N-(4-methoxybenzyl)acetamide

Cat. No. B253665
M. Wt: 379.4 g/mol
InChI Key: MDMRRASINIWXCI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2,6-dimethylphenoxy)-N-(2-furylmethyl)-N-(4-methoxybenzyl)acetamide, also known as DMFA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. DMFA is a novel synthetic compound that has shown promising results in various studies, including its use as an anti-inflammatory agent and as a potential treatment for cancer.

Mechanism of Action

The mechanism of action of 2-(2,6-dimethylphenoxy)-N-(2-furylmethyl)-N-(4-methoxybenzyl)acetamide is not fully understood, but studies have suggested that it works by inhibiting the activity of certain enzymes involved in inflammation and cancer cell growth. 2-(2,6-dimethylphenoxy)-N-(2-furylmethyl)-N-(4-methoxybenzyl)acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
2-(2,6-dimethylphenoxy)-N-(2-furylmethyl)-N-(4-methoxybenzyl)acetamide has been shown to have several biochemical and physiological effects. Studies have shown that 2-(2,6-dimethylphenoxy)-N-(2-furylmethyl)-N-(4-methoxybenzyl)acetamide inhibits the production of inflammatory mediators such as prostaglandins and cytokines. It has also been shown to induce apoptosis in cancer cells by activating caspases, a family of proteins involved in programmed cell death. 2-(2,6-dimethylphenoxy)-N-(2-furylmethyl)-N-(4-methoxybenzyl)acetamide has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is a critical step in the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(2,6-dimethylphenoxy)-N-(2-furylmethyl)-N-(4-methoxybenzyl)acetamide in lab experiments is its high potency. Studies have shown that 2-(2,6-dimethylphenoxy)-N-(2-furylmethyl)-N-(4-methoxybenzyl)acetamide has a higher potency than other anti-inflammatory and anti-cancer agents such as aspirin and doxorubicin. 2-(2,6-dimethylphenoxy)-N-(2-furylmethyl)-N-(4-methoxybenzyl)acetamide is also relatively easy to synthesize, making it a cost-effective option for lab experiments. However, one of the limitations of 2-(2,6-dimethylphenoxy)-N-(2-furylmethyl)-N-(4-methoxybenzyl)acetamide is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 2-(2,6-dimethylphenoxy)-N-(2-furylmethyl)-N-(4-methoxybenzyl)acetamide. One potential direction is the development of 2-(2,6-dimethylphenoxy)-N-(2-furylmethyl)-N-(4-methoxybenzyl)acetamide as a treatment option for inflammatory conditions such as arthritis and asthma. Another potential direction is the development of 2-(2,6-dimethylphenoxy)-N-(2-furylmethyl)-N-(4-methoxybenzyl)acetamide as a cancer therapy, either as a standalone treatment or in combination with other therapies. Further studies are also needed to fully understand the mechanism of action of 2-(2,6-dimethylphenoxy)-N-(2-furylmethyl)-N-(4-methoxybenzyl)acetamide and to identify potential side effects and toxicity.

Synthesis Methods

The synthesis of 2-(2,6-dimethylphenoxy)-N-(2-furylmethyl)-N-(4-methoxybenzyl)acetamide involves several steps, including the reaction of 2,6-dimethylphenol with 2-chloroethanol to form 2-(2,6-dimethylphenoxy)ethanol. This intermediate is then reacted with furfurylamine to form 2-(2,6-dimethylphenoxy)-N-(2-furylmethyl)ethanol. The final step involves the reaction of 2-(2,6-dimethylphenoxy)-N-(2-furylmethyl)ethanol with 4-methoxybenzylchloride in the presence of a base to form 2-(2,6-dimethylphenoxy)-N-(2-furylmethyl)-N-(4-methoxybenzyl)acetamide.

Scientific Research Applications

2-(2,6-dimethylphenoxy)-N-(2-furylmethyl)-N-(4-methoxybenzyl)acetamide has been extensively studied for its potential applications in the field of medicine. It has been shown to have anti-inflammatory properties, which make it a potential treatment option for various inflammatory conditions such as arthritis and asthma. 2-(2,6-dimethylphenoxy)-N-(2-furylmethyl)-N-(4-methoxybenzyl)acetamide has also been studied for its potential use as an anti-cancer agent. Studies have shown that 2-(2,6-dimethylphenoxy)-N-(2-furylmethyl)-N-(4-methoxybenzyl)acetamide inhibits the growth of cancer cells and induces apoptosis, making it a promising candidate for the development of new cancer therapies.

properties

Product Name

2-(2,6-dimethylphenoxy)-N-(2-furylmethyl)-N-(4-methoxybenzyl)acetamide

Molecular Formula

C23H25NO4

Molecular Weight

379.4 g/mol

IUPAC Name

2-(2,6-dimethylphenoxy)-N-(furan-2-ylmethyl)-N-[(4-methoxyphenyl)methyl]acetamide

InChI

InChI=1S/C23H25NO4/c1-17-6-4-7-18(2)23(17)28-16-22(25)24(15-21-8-5-13-27-21)14-19-9-11-20(26-3)12-10-19/h4-13H,14-16H2,1-3H3

InChI Key

MDMRRASINIWXCI-UHFFFAOYSA-N

SMILES

CC1=C(C(=CC=C1)C)OCC(=O)N(CC2=CC=C(C=C2)OC)CC3=CC=CO3

Canonical SMILES

CC1=C(C(=CC=C1)C)OCC(=O)N(CC2=CC=C(C=C2)OC)CC3=CC=CO3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.